Cas no 4546-71-8 (Adenosine, 2'-deoxy-N-(2-furanylmethyl)-)

• Product Name: Adenosine, 2'-deoxy-N-(2-furanylmethyl)-
• CAS No: 4546-71-8
• MF: C₁₅H₁₇N₅O₄
• MW: 331.326582670212
• CID: 1517026
• PubChem ID: 15217054
• Update Time: 2025-04-21

Adenosine, 2'-deoxy-N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-N-(2-furanylmethyl)-
• (2R,3S,5R)-5-[6-(furan-2-ylmethylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• (2R,3S,5R)-5-(6-{[(furan-2-yl)methyl]amino}-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• (2R,3S,5R)-5-(6-((Furan-2-ylmethyl)amino)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• n6-((furan-2-yl)methyl)-2'-deoxyadenosine
• 4546-71-8
• 2'-Deoxy-N-[(furan-2-yl)methyl]adenosine
• DTXSID80570150

• Inchi： 1S/C15H17N5O4/c21-6-11-10(22)4-12(24-11)20-8-19-13-14(17-7-18-15(13)20)16-5-9-2-1-3-23-9/h1-3,7-8,10-12,21-22H,4-6H2,(H,16,17,18)/t10-,11+,12+/m0/s1
• InChI Key： AOCQMSCXEXNKSX-QJPTWQEYSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)NCC1=CC=CO1)O

Computed Properties

• Exact Mass: 331.12821
• Monoisotopic Mass: 331.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.46